Cas no 1391550-57-4 ((3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid)

• Product Name: (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1391550-57-4
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 5802525
• PubChem ID: 63650517
• Update Time: 2025-07-04

(3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid
• (3R)-3-acetamido-3-[4-(trifluoromethyl)phenyl]propanoic acid
• 1391550-57-4
• AKOS012961072
• EN300-16662498

• Inchi： 1S/C12H12F3NO3/c1-7(17)16-10(6-11(18)19)8-2-4-9(5-3-8)12(13,14)15/h2-5,10H,6H2,1H3,(H,16,17)(H,18,19)/t10-/m1/s1
• InChI Key： MYAIGMULRMRRHE-SNVBAGLBSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@@H](CC(=O)O)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid

(3R)-3-Acetamido-3-4-(Trifluoromethyl)phenylpropanoic Acid (CAS No. 1391550-57-4)

(3R)-3-Acetamido-3-4-(trifluoromethyl)phenylpropanoic acid (CAS No. 1391550-57-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of trifluoromethyl-substituted amino acids, which are known for their enhanced metabolic stability and biological activity. The presence of the trifluoromethyl group imparts unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The chiral center at the C3 position of the compound is crucial for its biological activity. The (R)-configuration has been shown to exhibit more favorable pharmacological properties compared to its (S)-enantiomer, making it a preferred choice in various pharmaceutical applications. The acetamido group at the C3 position further enhances the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the potential of (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

Moreover, (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid has shown promising results in preclinical studies for its antiviral activity. Research conducted at the National Institutes of Health (NIH) found that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a potential therapeutic agent against viral infections.

In addition to its anti-inflammatory and antiviral properties, (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid has also been investigated for its potential as an anticancer agent. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the modulation of key signaling pathways involved in cell survival and growth, such as PI3K/AKT and MAPK/ERK pathways.

The synthesis of (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid involves several steps, including the preparation of the chiral intermediate and subsequent functional group transformations. One common approach is to start with a chiral building block, such as (R)-alanine or (R)-mandelic acid, which can be readily converted into the desired product through a series of chemical reactions. The use of modern synthetic techniques, such as asymmetric catalysis and chiral resolution, has significantly improved the efficiency and yield of the synthesis process.

The pharmacokinetic properties of (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. Additionally, it shows minimal toxicity at therapeutic concentrations, making it a safe candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid in various therapeutic indications. Early-phase trials have demonstrated promising results, with patients showing significant improvements in disease symptoms without major adverse effects. These findings have paved the way for further clinical investigations and potential approval as a new therapeutic agent.

In conclusion, (3R)-3-acetamido-3-4-(trifluoromethyl)phenylpropanoic acid (CAS No. 1391550-57-4) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.